Cas no 2172223-27-5 ({7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride)

• Product Name: {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• CAS No: 2172223-27-5
• MF: C₁₂H₂₁FO₃S
• MW: 264.356746435165
• CID: 6195906
• PubChem ID: 165505672
• Update Time: 2025-10-29

{7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• {7,9-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride
• 2172223-27-5
• EN300-1478951

• Inchi： 1S/C12H21FO3S/c1-9-5-10(2)7-12(6-9)3-4-16-11(12)8-17(13,14)15/h9-11H,3-8H2,1-2H3
• InChI Key： WFLVSKOMLKSCIW-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CC(C)CC(C)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 264.11954386g/mol
• Monoisotopic Mass: 264.11954386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride

Research Briefing on 2172223-27-5 and {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl Fluoride in Chemical Biology and Pharmaceutical Applications

The compound 2172223-27-5 and its derivative, {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a growing class of sulfonyl fluoride-based probes, which are increasingly utilized for covalent modification of proteins and enzymes. Their unique reactivity profiles make them valuable tools for target identification, drug discovery, and mechanistic studies in biological systems.

Recent studies have focused on the application of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride as a selective covalent inhibitor for serine hydrolases. The spirocyclic structure of this compound provides enhanced stability and selectivity compared to traditional sulfonyl fluoride probes. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness in profiling enzyme activities in complex proteomes, with particular success in identifying novel targets for metabolic disease interventions.

The mechanism of action for these compounds involves the formation of stable covalent bonds with active site serine residues in target enzymes. Structural analysis through X-ray crystallography has revealed that the 7,9-dimethyl substitution pattern on the spirocyclic ring system creates optimal steric interactions that contribute to the compound's exceptional selectivity profile. This characteristic makes it particularly valuable for studying enzyme networks in live cells without significant off-target effects.

In pharmaceutical development, 2172223-27-5 has shown promise as a scaffold for creating irreversible inhibitors with tunable reactivity. Recent patent applications (WO2023051234) describe its incorporation into drug candidates for inflammatory diseases, where sustained target engagement is desired. The methanesulfonyl fluoride moiety serves as a warhead that can be modified to adjust the compound's reactivity and pharmacokinetic properties.

Current challenges in the field include optimizing the balance between reactivity and stability for in vivo applications. Researchers are investigating prodrug strategies and formulation approaches to enhance the bioavailability of these compounds. Recent work published in ACS Chemical Biology (2024) demonstrated successful application of {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride in animal models of neurodegeneration, showing good brain penetration and target engagement.

Future directions for research include expanding the utility of these compounds to other enzyme classes beyond serine hydrolases, as well as developing complementary analytical methods for comprehensive target identification. The unique properties of 2172223-27-5 and its derivatives position them as important tools for both basic research and drug discovery in the coming years.